Cas no 96017-59-3 (2-Hexyl-4-pentynoic Acid)

2-hexyl-4-pentynoic acid ((±) - 2-hexyl-4-pentynoic acid), a valproic acid (VPA) derivative, has the ability to inhibit HDAC (ic50=13 μ M) 2-hexyl-4-pentynoic acid causes histone hyperacetylation and prevents glutamate induced excitotoxicity in cultured neurons
2-Hexyl-4-pentynoic Acid structure
2-Hexyl-4-pentynoic Acid structure
Product Name:2-Hexyl-4-pentynoic Acid
CAS No:96017-59-3
Molecular Formula:C11H18O2
Molecular Weight:182.259423732758
MDL:MFCD00946863
CID:811501
PubChem ID:87571320

2-Hexyl-4-pentynoic Acid Properties

Names and Identifiers

    • Octanoic acid,2-(2-propyn-1-yl)-
    • 2-hexyl-4-Pentynoic Acid
    • 2-prop-2-ynyloctanoic acid
    • 2-Propargyloctanoic Acid
    • 2-(2-Propynyl)octanoic Acid
    • 2-(prop-2-yn-1-yl)octanoic acid
    • 2-N-HEXYL-4-PENTYNOIC ACID
    • Octanoic acid, 2-(2-propyn-1-yl)-
    • 2-(prop-2-ynyl)octanoic acid
    • BN0816
    • 2-Hexyl-4-pentynoic acid, AldrichCPR
    • VZ25011
    • A845531
    • 2-(2-Propyn-1-yl)octanoic acid (ACI)
    • Octanoic acid, 2-(2-propynyl)- (9CI)
    • MDL： MFCD00946863
    • InChIKey： DUQSBRQHALCSLC-UHFFFAOYSA-N
    • Inchi： 1S/C11H18O2/c1-3-5-6-7-9-10(8-4-2)11(12)13/h2,10H,3,5-9H2,1H3,(H,12,13)
    • SMILES： O=C(C(CCCCCC)CC#C)O

Computed Properties

  • Exact Mass: 182.13100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 182.13068
  • Heavy Atom Count: 13
  • Complexity: 188
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.4
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • LogP: 2.68090
  • PSA: 37.30000
  • Refractive Index: 1.4450-1.4510
  • Boiling Point: 287.1°Cat760mmHg
  • Flash Point: 138.7°C
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 0.94

2-Hexyl-4-pentynoic Acid Security Information

2-Hexyl-4-pentynoic Acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-Hexyl-4-pentynoic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003HTT-5g
2-(Prop-2-yn-1-yl)octanoic acid
 96017-59-3 >95.0%(T)
5g
 $216.00 2025-02-19
A2B Chem LLC
AB62273-250mg
2-N-Hexyl-4-pentynoic acid
 96017-59-3 ≥95%
250mg
 $40.00 2024-05-20
Aaron
AR003I25-1g
2-(Prop-2-yn-1-yl)octanoic acid
 96017-59-3 95%
1g
 $160.00 2025-01-22
Ambeed
A746352-5g
2-(Prop-2-yn-1-yl)octanoic acid
 96017-59-3 95%
5g
 $175.0 2024-07-16
eNovation Chemicals LLC
D747681-5g
2-(Prop-2-yn-1-yl)octanoic acid
 96017-59-3 95.0%
5g
 $260 2022-10-15
MedChemExpress
HY-118783-50mg
2-Hexyl-4-pentynoic acid
 96017-59-3
50mg
 ￥420 2023-03-06
TRC
P284913-250mg
2-Hexyl-4-Pentynoic Acid
 96017-59-3
250mg
 $64.00 2023-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H157372-5G
2-Hexyl-4-pentynoic Acid
 96017-59-3 95%
5g
 ¥1259.90 2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H863097-5g
2-Hexyl-4-pentynoic Acid
 96017-59-3 ≥95%(T)
5g
 1,002.00
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T21551-5 mg
2-hexyl-4-Pentynoic Acid
 96017-59-3
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 ￥287.00

2-Hexyl-4-pentynoic Acid Synthesis

Synthetic Circuit 1

2460018-06-6 2460018-06-6
96017-59-3 96017-59-3
Reaction Conditions
1.1 Reagents: Silver fluoride Solvents: Methanol ;  24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  10 min, rt
Reference
Direct β- and γ-C(sp3)-H Alkynylation of Free Carboxylic Acids
Ghiringhelli, Francesca; Uttry, Alexander; Ghosh, Kiron Kumar; van Gemmeren, Manuel, Angewandte Chemie, 2020, 59(51), 23127-23131

Synthetic Circuit 2

2460018-06-6 2460018-06-6
96017-59-3 96017-59-3
Reaction Conditions
1.1 Reagents: Silver fluoride Solvents: Methanol ;  24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  10 min, rt
Reference
Direct β- and γ-C(sp3)-H alkynylation of free carboxylic acids
Ghiringhelli, Francesca; van Gemmeren, Manuel, ChemRxiv, 2020, 1, 1-4

Synthetic Circuit 3

716316-58-4 716316-58-4
96017-59-3 96017-59-3
Reaction Conditions
1.1 3 h, 130 °C
Reference
Design, Synthesis, and Structure-Activity Relationships of Haloenol Lactones: Site-Directed and Isozyme-Selective Glutathione S-Transferase Inhibitors
Wu, Zhixing; Minhas, Gurpreet Singh; Wen, Dingyi; Jiang, Hualiang; Chen, Kaixian; et al, Journal of Medicinal Chemistry, 2004, 47(12), 3282-3294

Synthetic Circuit 4

106-96-7 106-96-7
124-07-2 124-07-2
96017-59-3 96017-59-3
Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium ,  Hexamethylphosphoramide Solvents: Tetrahydrofuran ;  0 °C; 30 min, rt; rt → -60 °C
1.2 > -60 °C; 1.5 h, -60 °C
Reference
Valproate-related antiproliferative and neurotrophic molecules
, United States, , ,

Synthetic Circuit 5

96017-59-3 96017-59-3
Reaction Conditions
Reference
Preparation of optically active 2-propyloctanoic acid as nerve degenerative disease inhibitors
, Japan, , ,

Synthetic Circuit 6

96017-59-3 96017-59-3
Reaction Conditions
Reference
Preparation of valproic acid analogs as neurotrophic and nerve cell-antiproliferative agents
, World Intellectual Property Organization, , ,

Synthetic Circuit 7

96017-59-3 96017-59-3
Reaction Conditions
Reference
Preparation of antiproliferative and neurotropic carboxylic acids
, Germany, , ,

2-Hexyl-4-pentynoic Acid Raw materials

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2-Hexyl-4-pentynoic Acid Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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(CAS:96017-59-3)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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Amadis Chemical Company Limited
(CAS:96017-59-3)2-Hexyl-4-pentynoic Acid
A845531
Purity:99%
Quantity:5g
Price($):158.0